Cas no 28050-47-7 (Me ester-(3alpha,5beta)-3-Hydroxy-12-oxocholan-24-oic acid)

• Product Name: Me ester-(3alpha,5beta)-3-Hydroxy-12-oxocholan-24-oic acid
• CAS No: 28050-47-7
• MF: C₂₅H₄₀O₄
• MW: 404.582708358765
• CID: 2063085
• Update Time: 2025-04-21

Me ester-(3alpha,5beta)-3-Hydroxy-12-oxocholan-24-oic acid Chemical and Physical Properties

Names and Identifiers

• Me ester-(3alpha,5beta)-3-Hydroxy-12-oxocholan-24-oic acid
• Methyl 3α-hydroxy-12-oxo-5β-cholan-24-oate
• 3α-hydroxy-12-oxo-5β-cholan-24-oic acid methyl ester
• 3α-Hydroxy-12-oxo-5β-cholan-24-saeure-methylester
• 3α-Hydroxy-12-oxo-5β-cholansaeure-(24)-methylester
• 3α-Hydroxy-12-oxo-5β-cholansaeure-methylester
• methyl deoxycholate
• methyl-12-dehydrodeoxycholate

• Inchi： 1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-21,26H,5-14H2,1-4H3
• InChI Key： BNXKKGNFJUFIND-UHFFFAOYSA-N
• SMILES： COC(CCC(C1C2(C(C3C(CC2=O)C2(C(CC(CC2)O)CC3)C)CC1)C)C)=O

Computed Properties

• Exact Mass: 404.29300

Experimental Properties

• PSA: 63.60000
• LogP: 4.77450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives